Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl), tetrahydrate
Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl), tetrahydrate
Brand Name:
Vulcanchem
CAS No.:
135755-90-7
VCID:
VC0159038
InChI:
InChI=1S/C38H48N8O8.4H2O/c1-24(39)34(50)40-21-32(48)46-18-10-16-31(46)38(54)44-29(20-27-13-7-4-8-14-27)36(52)42-25(2)35(51)41-22-33(49)45-17-9-15-30(45)37(53)43-28(23-47)19-26-11-5-3-6-12-26;;;;/h3-8,11-14,21,23-25,28-31H,9-10,15-20,22,39H2,1-2H3,(H,41,51)(H,42,52)(H,43,53)(H,44,54);4*1H2/t24-,25-,28-,29-,30-,31-;;;;/m0..../s1
SMILES:
CC(C(=O)N=CC(=O)N1CCCC1C(=O)NC(CC2=CC=CC=C2)C(=O)NC(C)C(=O)NCC(=O)N3CCCC3C(=O)NC(CC4=CC=CC=C4)C=O)N.O.O.O.O
Molecular Formula:
C38H56N8O12
Molecular Weight:
816.9 g/mol
Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl), tetrahydrate
CAS No.: 135755-90-7
Main Products
VCID: VC0159038
Molecular Formula: C38H56N8O12
Molecular Weight: 816.9 g/mol
| CAS No. | 135755-90-7 |
|---|---|
| Product Name | Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl), tetrahydrate |
| Molecular Formula | C38H56N8O12 |
| Molecular Weight | 816.9 g/mol |
| IUPAC Name | (2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[2-[(2S)-2-aminopropanoyl]iminoacetyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]propanoyl]amino]acetyl]-N-[(2S)-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide;tetrahydrate |
| Standard InChI | InChI=1S/C38H48N8O8.4H2O/c1-24(39)34(50)40-21-32(48)46-18-10-16-31(46)38(54)44-29(20-27-13-7-4-8-14-27)36(52)42-25(2)35(51)41-22-33(49)45-17-9-15-30(45)37(53)43-28(23-47)19-26-11-5-3-6-12-26;;;;/h3-8,11-14,21,23-25,28-31H,9-10,15-20,22,39H2,1-2H3,(H,41,51)(H,42,52)(H,43,53)(H,44,54);4*1H2/t24-,25-,28-,29-,30-,31-;;;;/m0..../s1 |
| Standard InChIKey | NHGVYIVYSYOWIV-WQCSDTGQSA-N |
| Isomeric SMILES | C[C@@H](C(=O)N=CC(=O)N1CCC[C@H]1C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H](C)C(=O)NCC(=O)N3CCC[C@H]3C(=O)N[C@@H](CC4=CC=CC=C4)C=O)N.O.O.O.O |
| SMILES | CC(C(=O)N=CC(=O)N1CCCC1C(=O)NC(CC2=CC=CC=C2)C(=O)NC(C)C(=O)NCC(=O)N3CCCC3C(=O)NC(CC4=CC=CC=C4)C=O)N.O.O.O.O |
| Canonical SMILES | CC(C(=O)N=CC(=O)N1CCCC1C(=O)NC(CC2=CC=CC=C2)C(=O)NC(C)C(=O)NCC(=O)N3CCCC3C(=O)NC(CC4=CC=CC=C4)C=O)N.O.O.O.O |
| Synonyms | cyclo-bis(Ala-Gly-Pro-Phe) cyclo-bis(alanyl-glycyl-prolyl-phenylalanyl) |
| PubChem Compound | 3083244 |
| Last Modified | Nov 11 2021 |
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